Cas no 841206-69-7 (methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate)

• Product Name: methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate
• CAS No: 841206-69-7
• MF: C₂₄H₁₇N₃O₂S
• MW: 411.475683927536
• CID: 6270532
• PubChem ID: 5927514
• Update Time: 2025-05-20

methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate
• F1291-0250
• (E)-methyl 2-((2-cyano-2-(4-(naphthalen-2-yl)thiazol-2-yl)vinyl)amino)benzoate
• AKOS024604206
• methyl 2-[[(E)-2-cyano-2-(4-naphthalen-2-yl-1,3-thiazol-2-yl)ethenyl]amino]benzoate
• 841206-69-7
• methyl 2-{[(1E)-2-cyano-2-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]eth-1-en-1-yl]amino}benzoate

• Inchi： 1S/C24H17N3O2S/c1-29-24(28)20-8-4-5-9-21(20)26-14-19(13-25)23-27-22(15-30-23)18-11-10-16-6-2-3-7-17(16)12-18/h2-12,14-15,26H,1H3/b19-14+
• InChI Key： MSBWVALLKAPHCC-XMHGGMMESA-N
• SMILES： S1C(/C(/C#N)=C/NC2C=CC=CC=2C(=O)OC)=NC(=C1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 411.10414797g/mol
• Monoisotopic Mass: 411.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate

Methyl 2-{(1E)-2-Cyano-2-4-(Naphthalen-2-yl)-1,3-Thiazol-2-yleth-1-en-1-ylamino}benzoate (CAS No. 841206-69-7): An Overview

Methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate (CAS No. 841206-69-7) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique molecular structure, which includes a naphthalene ring, a thiazole ring, and a cyano group, making it a valuable candidate for research and development in the field of medicinal chemistry.

The molecular formula of this compound is C₂₃H₁₇N₃O₂S, and its molecular weight is approximately 403.46 g/mol. The presence of these functional groups imparts specific chemical and biological properties that are of great interest to scientists and researchers. For instance, the naphthalene ring contributes to the compound's aromaticity and stability, while the thiazole ring enhances its bioavailability and pharmacological activity.

Recent studies have highlighted the potential of methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate has also been investigated for its anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of new drugs targeting inflammatory disorders and oxidative stress-related conditions. Studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative damage in cellular models.

The synthesis of methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-yl)-1,3-thiazol-2-yleth-1-en-1-ylamino}benzoate involves a series of well-defined chemical reactions. The process typically begins with the formation of the thiazole ring through a condensation reaction between a thiourea derivative and an appropriate aldehyde or ketone. Subsequent steps include the introduction of the cyano group and the coupling with a substituted benzoic acid to form the final product. The efficiency and yield of these reactions can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods.

From a pharmacokinetic perspective, methyl 2-{(1E)-2-cyano-2-4-(naphthalen-2-y l)-1,3-thiazol - 2 - yleth - 1 - en - 1 - ylamino}benzoate exhibits favorable properties that enhance its suitability for therapeutic applications. It has been shown to have good oral bioavailability, stable plasma levels, and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound reaches its target tissues at effective concentrations without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-{(1E)-2-cyano - 2 - 4 - (naphthalen - 2 - yl) - 1 ,3-thiazol - 2 - yleth - 1 - en - 1 - ylamino}benzoate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no major adverse events reported. Further studies are needed to fully assess its potential as a novel therapeutic agent.

In conclusion, methyl 2-{(1E)-2-cyano - 2 - 4 - (naphthalen - 2 - yl) - 1 ,3-thiazol - 2 - yleth - 1 - en - 1 - ylamino}benzoate (CAS No. 841060697) represents an exciting area of research in medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of new drugs targeting various diseases. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.